Cas no 1546394-35-7 ((2-Isopropylpyridin-3-yl)methanamine)

(2-Isopropylpyridin-3-yl)methanamine is a versatile pyridine derivative featuring an amine functional group at the 3-position and an isopropyl substituent at the 2-position. This structure imparts unique reactivity, making it valuable as a building block in pharmaceutical and agrochemical synthesis. The compound’s amine group enables facile derivatization, while the isopropyl moiety enhances steric and electronic properties, influencing selectivity in catalytic and coupling reactions. Its stability under standard conditions ensures ease of handling and storage. (2-Isopropylpyridin-3-yl)methanamine is particularly useful in the development of bioactive molecules, where its scaffold contributes to optimized binding interactions and metabolic stability.
(2-Isopropylpyridin-3-yl)methanamine structure
1546394-35-7 structure
Product Name:(2-Isopropylpyridin-3-yl)methanamine
CAS No:1546394-35-7
MF:C9H14N2
MW:150.220861911774
CID:4828290
Update Time:2025-10-19

(2-Isopropylpyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (2-Isopropylpyridin-3-yl)methanamine
    • GS2345
    • Inchi: 1S/C9H14N2/c1-7(2)9-8(6-10)4-3-5-11-9/h3-5,7H,6,10H2,1-2H3
    • InChI Key: GUXPDLIBBXZSEL-UHFFFAOYSA-N
    • SMILES: N1C=CC=C(CN)C=1C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 112
  • XLogP3: 0.9
  • Topological Polar Surface Area: 38.9

(2-Isopropylpyridin-3-yl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029192296-5g
(2-Isopropylpyridin-3-yl)methanamine
1546394-35-7 95%
5g
$2,130.60 2022-04-02
Alichem
A029192296-10g
(2-Isopropylpyridin-3-yl)methanamine
1546394-35-7 95%
10g
$2,733.60 2022-04-02
Alichem
A029192296-25g
(2-Isopropylpyridin-3-yl)methanamine
1546394-35-7 95%
25g
$4,690.00 2022-04-02

Additional information on (2-Isopropylpyridin-3-yl)methanamine

Comprehensive Overview of (2-Isopropylpyridin-3-yl)methanamine (CAS No. 1546394-35-7): Properties, Applications, and Industry Insights

The compound (2-Isopropylpyridin-3-yl)methanamine (CAS No. 1546394-35-7) is a specialized pyridine derivative with a growing presence in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an isopropyl group and an amine functional group, makes it a valuable intermediate for synthesizing bioactive molecules. In recent years, this compound has garnered attention due to its potential role in drug discovery and crop protection formulations, aligning with global trends toward sustainable agriculture and precision medicine.

From a chemical perspective, (2-Isopropylpyridin-3-yl)methanamine exhibits notable solubility in polar organic solvents, which facilitates its use in catalytic reactions and ligand design. Researchers have explored its utility in metal-organic frameworks (MOFs) and asymmetric synthesis, addressing frequent search queries like "pyridine-based catalysts for green chemistry" and "amine-functionalized heterocycles in material science." The compound’s stability under ambient conditions further enhances its practicality for industrial-scale applications.

The pharmaceutical industry has shown particular interest in CAS No. 1546394-35-7 as a precursor for central nervous system (CNS) therapeutics. Its structural similarity to nicotinic acetylcholine receptor modulators has prompted investigations into neurodegenerative disease treatments, a hot topic in 2024 due to aging populations. Searches for "novel amine derivatives in Alzheimer’s research" and "small molecule neuroprotectants" highlight this demand. Notably, the compound’s bioisosteric potential allows medicinal chemists to optimize drug bioavailability while minimizing off-target effects.

In agrochemical innovation, (2-Isopropylpyridin-3-yl)methanamine serves as a building block for next-generation pesticides with reduced environmental persistence. This aligns with the EU’s Farm-to-Fork strategy and searches for "low-toxicity crop protection agents." The isopropyl moiety contributes to lipid solubility, enhancing foliar absorption—a key factor discussed in forums on "systemic pesticide formulation technologies."

Quality control of CAS No. 1546394-35-7 requires advanced analytical techniques such as HPLC-MS and NMR spectroscopy, addressing common purchaser concerns like "how to verify pyridine derivative purity." Suppliers increasingly provide certificates of analysis (CoA) with detailed chromatographic data, reflecting the industry’s emphasis on transparency. Storage recommendations typically suggest inert atmosphere conditions to preserve the amine group’s reactivity—a frequent query among laboratory technicians.

Emerging applications include electronic materials, where the compound’s electron-donating properties are explored for organic semiconductors. This connects to trending searches on "nitrogen-containing heterocycles in OLEDs." Patent analyses reveal a steady increase in filings involving 1546394-35-7, particularly from Asian research institutions focusing on energy storage materials.

Regulatory compliance remains straightforward for (2-Isopropylpyridin-3-yl)methanamine, as it currently falls outside major chemical control lists. However, manufacturers should monitor updates to REACH regulations and TSCA inventories, common concerns for exporters. The compound’s LD50 data (typically >500 mg/kg in rodent studies) supports its classification as a low-hazard industrial chemical under standard handling protocols.

Market projections indicate rising demand for 1546394-35-7, driven by contract research organizations (CROs) and generic drug developers. Price volatility remains low compared to rare chiral amines, making it a cost-effective option. Current synthesis routes often start from 3-cyanopyridine derivatives, with optimization research focusing on atom economy—a principle frequently searched alongside "green synthesis metrics."

For researchers, the compound’s protonatable nitrogen enables diverse salt formation strategies, crucial for pharmaceutical crystallization studies. This aspect generates frequent technical queries like "amine pKa adjustment for API formulation." Collaborative studies between academia and industry continue to uncover new structure-activity relationships (SAR) for this versatile scaffold.

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